4-Desmethyl-2-methyl Celecoxib
4-Desmethyl-2-methyl Celecoxib
Brand Name:
Vulcanchem
CAS No.:
170569-99-0
VCID:
VC0146605
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-4-2-3-5-14(11)15-10-16(17(18,19)20)22-23(15)12-6-8-13(9-7-12)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
SMILES:
CC1=CC=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O2S
Molecular Weight:
381.4 g/mol
4-Desmethyl-2-methyl Celecoxib
CAS No.: 170569-99-0
Reference Standards
VCID: VC0146605
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 381.4 g/mol
| CAS No. | 170569-99-0 |
|---|---|
| Product Name | 4-Desmethyl-2-methyl Celecoxib |
| Molecular Formula | C17H14F3N3O2S |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | 4-[5-(2-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-4-2-3-5-14(11)15-10-16(17(18,19)20)22-23(15)12-6-8-13(9-7-12)26(21,24)25/h2-10H,1H3,(H2,21,24,25) |
| Standard InChIKey | QGNNQDAQBISHQG-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Canonical SMILES | CC1=CC=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[5-(2-Methylphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl]benzenesulfonamide |
| PubChem Compound | 10156660 |
| Last Modified | Nov 11 2021 |
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